Cas no 1361540-87-5 (3-Hydroxy-6-methyl-2-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 3-Hydroxy-6-methyl-2-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361540-87-5
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4919796
• Update Time: 2025-07-02

3-Hydroxy-6-methyl-2-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-methyl-2-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H8Cl3NO/c1-6-2-3-10(17)12(16-6)8-4-7(13)5-9(14)11(8)15/h2-5,17H,1H3
• InChI Key： XBXLKGSVSXBKDJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC=C(C)N=1)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1

Additional information on 3-Hydroxy-6-methyl-2-(2,3,5-trichlorophenyl)pyridine

Comprehensive Overview of 3-Hydroxy-6-methyl-2-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361540-87-5)

3-Hydroxy-6-methyl-2-(2,3,5-trichlorophenyl)pyridine, with the CAS number 1361540-87-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a hydroxy group, a methyl substituent, and a trichlorophenyl moiety. Its molecular formula and intricate architecture make it a subject of interest for scientists exploring novel applications in drug discovery and material science.

The compound's chemical structure plays a pivotal role in its reactivity and potential applications. The presence of the 2,3,5-trichlorophenyl group enhances its lipophilicity, which is crucial for interactions with biological membranes. Meanwhile, the hydroxy group at the 3-position offers hydrogen-bonding capabilities, making it a candidate for designing targeted molecular probes. Researchers are particularly intrigued by its potential as a building block for synthesizing more complex molecules, especially in the development of antimicrobial agents and enzyme inhibitors.

In recent years, the demand for pyridine derivatives like 3-Hydroxy-6-methyl-2-(2,3,5-trichlorophenyl)pyridine has surged due to their versatility in medicinal chemistry. A growing body of literature highlights their role in modulating biological pathways, particularly in inflammation and oxidative stress. This aligns with current trends in personalized medicine, where researchers seek compounds with precise mechanisms of action. The compound's CAS no. 1361540-87-5 is frequently searched in academic databases, reflecting its relevance in high-impact research.

From a synthetic perspective, the preparation of 3-Hydroxy-6-methyl-2-(2,3,5-trichlorophenyl)pyridine involves multi-step organic reactions, often employing catalytic cross-coupling techniques. Optimizing its yield and purity remains a focus for chemists, as impurities can significantly affect its performance in downstream applications. Advanced analytical methods, such as HPLC and NMR spectroscopy, are routinely used to characterize this compound, ensuring compliance with industry standards.

Beyond pharmaceuticals, this compound has potential applications in agrochemical formulations. Its structural attributes may contribute to the development of next-generation crop protection agents, addressing global challenges like pesticide resistance. Sustainability-conscious researchers are also exploring its green chemistry potential, aiming to reduce synthetic waste and energy consumption during production.

In conclusion, 3-Hydroxy-6-methyl-2-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361540-87-5) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug design to sustainable agriculture—underscore its importance in contemporary science. As research progresses, this compound is poised to play an even greater role in addressing some of the most pressing challenges in health and environmental science.